2-Methyl-4-(trichlorosilyl)butanenitrile

• IUPAC Name: 2-methyl-4-trichlorosilylbutanenitrile
• InChI: InChI=1S/C5H8Cl3NSi/c1-5(4-9)2-3-10(6,7)8/h5H,2-3H2,1H3
• InChI Key: IXQSAPPTZCILEB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC[Si](Cl)(Cl)Cl)C#N
• Molecular Formula: C5H8Cl3NSi
• DSSTOX Substance ID: DTXSID20595701
• Molecular Weight: 216.56 g/mol
• CAS RN: 163155-56-4

Description

Synthesis Analysis

The synthesis of compounds related to 2-Methyl-4-(trichlorosilyl)butanenitrile often involves complex chemical reactions and methodologies. For example, the synthesis of novel 1-aryl-4,4,4-trichloro-1,3-butanediones demonstrates the intricate process of acetal acylation followed by acid hydrolysis, showing the diverse synthetic routes available for such compounds (Flores et al., 2012).

Molecular Structure Analysis

The analysis of molecular structure, including spectroscopic and electronic behaviors, plays a crucial role in understanding the compound's characteristics. For instance, the theoretical approach to analyzing the molecular and spectroscopic behavior of related compounds using density functional theory (DFT) provides insights into the vibrational frequencies and electronic properties (Evecen et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving 2-Methyl-4-(trichlorosilyl)butanenitrile and similar compounds are pivotal for their application and functionality. The generation and reactivity of silyl and germyl radicals lacking conjugation with pi-bonds illustrate the compound's reactive nature and potential for forming new chemical bonds (Sekiguchi et al., 2002).

Physical Properties Analysis

The physical properties, such as the molecular structure and conformation of derivatives of n-butane with trichlorosilyl groups, reveal the influence of steric interactions and electronegativity on the compound's behavior and stability. This analysis helps in understanding the physical characteristics that govern the compound's applications (McLachlan et al., 2005).

Chemical Properties Analysis

The chemical properties of 2-Methyl-4-(trichlorosilyl)butanenitrile can be inferred from studies on related compounds, showcasing their reactivity and potential for various chemical transformations. The reactions of compounds with nitrogen dioxide, for example, highlight the diverse chemical behavior and potential applications of such molecules (Hartshorn et al., 1983).

Scientific Research Applications

Chemical Isomerization and Catalysis

• The isomerization of 2-methyl-3-butenenitrile (2M3BN) to Z- and E-2-methyl-2-butenenitrile (2M2BN) and 3-pentenenitrile (3PN) using [Ni(COD)2] and TRIPHOS as a catalyst was studied, showing significant conversion rates and the formation of nickel complexes as part of the reaction process (Acosta-Ramírez et al., 2008).
• A theoretical and experimental approach was applied to understand the nickel-catalyzed isomerization of 2M3BN, revealing insights into the reaction mechanisms and the effects of Lewis acids on the process (Liu et al., 2016).

Enzymatic Resolution and Synthesis

• The enzymatic resolution of racemic 3-hydroxy-4-(tosyloxy)butanenitrile was explored, resulting in the production of optically pure compounds and revealing a pathway for synthesizing (R)-GABOB and (R)-carnitine hydrochloride (Kamal et al., 2007).

Biosynthesis from Glucose

• A novel biosynthetic pathway for 1,2,4-butanetriol (BT) from malate was designed, enabling the use of glucose as an alternative substrate. This pathway includes six sequential enzymatic reactions, offering a sustainable approach to producing BT, a significant chemical in propellant and explosive formulations (Li et al., 2014).

Rational Catalyst Design

• The isomerization of 2M3BN was enhanced by rational design of catalytic intermediates and the addition of extra ligand 1, 5-bis(diphenylphosphino)pentane (dppp5), highlighting the influence of catalyst structure on reaction efficiency and selectivity (Liu et al., 2020).